7-Chloro-1H-indazole-6-carboxylic acid

• IUPAC Name: 7-chloro-1H-indazole-6-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-6-5(8(12)13)2-1-4-3-10-11-7(4)6/h1-3H,(H,10,11)(H,12,13)
• InChI Key: UMQDUIYWHHAPGZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C=NN2)Cl)C(=O)O
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol

Description

7-Chloro-1H-indazole-6-carboxylic acid is a chemical compound with a molecular weight of 196.59. It is used as a reagent to synthesize azabicyclic aryl amides, which act as α7 nicotinic acetylcholine receptor agonists.

Synthesis Analysis

The synthesis of 1H-indazoles, including 7-Chloro-1H-indazole-6-carboxylic acid, has been explored in various studies. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without a catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 7-Chloro-1H-indazole-6-carboxylic acid can be represented by the InChI code 1S/C8H5ClN2O2/c9-5-2-1-4-3-10-11-7(4)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13).

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds have been investigated and applied in producing HIV protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors. Various routes have been explored to synthesize indazole.

Physical And Chemical Properties Analysis

7-Chloro-1H-indazole-6-carboxylic acid is a powder with a molecular weight of 196.59. Its InChI code is 1S/C8H5ClN2O2/c9-5-2-1-4-3-10-11-7(4)6(5)8(12)13/h1-3H,(H,10,11)(H,12,13).

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeting Kinases : Researchers have explored the use of 7-Chloro-1H-indazole-6-carboxylic acid derivatives as inhibitors of specific kinases. . TTK inhibition is relevant for cancer treatment.

Antimicrobial Properties

• . Notably, 2,3-Diphenyl-7-(5-nitrofurfurylidene)-3,3a,4,5,6,7-hexahydroindazole has shown high antistaphylococcal activity.

Mechanism of Action

Target of Action

Indazole-containing compounds are known to have a wide variety of medicinal applications and can act as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

Indazole derivatives are known to inhibit, regulate, and/or modulate kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . This suggests that 7-Chloro-1H-indazole-6-carboxylic acid may interact with its targets by binding to these kinases, thereby inhibiting their activity and causing changes in cellular processes.

Biochemical Pathways

Given the potential targets of indazole derivatives, it can be inferred that the compound may affect pathways related to cell growth and proliferation, inflammation, and immune response .

Result of Action

Based on the known effects of indazole derivatives, it can be inferred that the compound may have anti-inflammatory, anticancer, and other therapeutic effects .

Safety and Hazards

The compound may cause respiratory irritation, skin irritation, and serious eye irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing with plenty of soap and water when in contact with skin, and wearing protective gloves/clothing/eye protection/face protection.

Future Directions

The synthesis of 1H-indazoles, including 7-Chloro-1H-indazole-6-carboxylic acid, continues to be an area of active research. Future directions may include the development of more efficient synthesis methods and the exploration of new applications for these compounds.